Cas no 1936679-48-9 (2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid)

• Product Name: 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid
• CAS No: 1936679-48-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5821765
• PubChem ID: 130609838
• Update Time: 2025-05-26

2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-acetic acid, α-amino-α-methyl-
• 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid
• 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}propanoic acid
• 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}propanoicacid
• 1936679-48-9
• EN300-1179769

• Inchi： 1S/C10H17NO2/c1-10(11,9(12)13)8-5-6-2-3-7(8)4-6/h6-8H,2-5,11H2,1H3,(H,12,13)
• InChI Key： RBSMHWGJMWIJEK-UHFFFAOYSA-N
• SMILES： C(C1CC2CCC1C2)(N)(C)C(=O)O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±25.0 °C(Predicted)
• pka: 2.24±0.10(Predicted)

Additional information on 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid

Introduction to 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid (CAS No. 1936679-48-9)

2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1936679-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique bicyclic structure, which contributes to its distinct chemical and biological properties. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid is derived from a bicyclo[2.2.1]heptane core, a scaffold that is relatively uncommon in natural products but has been increasingly explored for its potential in drug design. The bicyclo[2.2.1]heptane system introduces rigidity and specific spatial orientation to the molecule, which can be exploited to enhance binding affinity and selectivity in biological targets. This structural motif has been employed in various drug candidates, including those targeting neurological disorders and inflammatory conditions, where precise molecular interactions are critical.

In recent years, the pharmaceutical industry has placed a strong emphasis on the development of structurally diverse compounds to overcome resistance mechanisms and improve therapeutic outcomes. CAS No. 1936679-48-9 represents an example of how modifications to existing scaffolds can yield novel compounds with enhanced pharmacological properties. The compound’s amino group provides a site for further derivatization, allowing chemists to introduce additional functional moieties that can modulate its activity. For instance, it can be coupled with heterocyclic structures or other bioactive fragments to create molecules with targeted biological effects.

One of the most compelling aspects of bicyclo[2.2.1]heptane-based compounds is their potential to interact with biological targets in ways that linear or planar molecules cannot. The three-dimensional conformation imposed by the bicyclic system can mimic natural substrates or bind to pockets that are otherwise inaccessible to simpler structures. This has led to interest in CAS No. 1936679-48-9 as a building block for drugs that require high specificity, such as those designed to interact with G-protein coupled receptors (GPCRs) or ion channels.

Recent studies have begun to explore the synthetic pathways toward 2-amino-2-{bicyclo2.2.1heptan-2-yl}propanoic acid, focusing on optimizing yields and purity for industrial applications. The synthesis typically involves multi-step reactions that construct the bicyclo[2.2.1]heptane ring system before introducing the amino and carboxylic acid functionalities. Advances in catalytic methods and asymmetric synthesis have made it possible to produce these complex molecules with greater efficiency, reducing costs and environmental impact.

The biological activity of CAS No. 1936679-48-9 has been preliminarily investigated in several contexts, though much remains unknown about its full potential until more extensive research is conducted. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors, making them candidates for treating conditions such as pain syndromes or metabolic disorders. However, these findings are still in early stages and require further validation through in vitro and in vivo studies.

The role of computational chemistry has become increasingly important in the study of such complex molecules as bicyclo[2.2.1]heptane derivatives like CAS No 1936679-48-9 . Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets at an atomic level, guiding experimental design and helping to identify promising lead structures more rapidly than traditional methods alone could achieve.

As interest in innovative drug discovery continues to grow, compounds like CAS No 1936679-48-9 are likely to play an increasingly significant role in medicinal chemistry research programs worldwide . Their unique structural features offer opportunities for developing treatments against diseases where current options are limited or non-existent . While much work remains before they can be translated into clinical use , their potential as starting points for new therapeutics makes them worth studying further .